3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one
Overview
Description
3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one, also known as EMCA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. EMCA is a heterocyclic compound that contains a carbonyl group and a morpholine ring, making it a versatile molecule that can be used in various fields of study.
Mechanism of Action
The mechanism of action of 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) and the activation of apoptotic pathways in cells. 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one has been shown to induce the release of cytochrome c from mitochondria, leading to the activation of caspases and ultimately cell death.
Biochemical and Physiological Effects:
3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one has been found to have a number of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one has also been found to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one in lab experiments is its versatility. It can be used as a fluorescent probe, an anti-cancer agent, and an antioxidant. However, one limitation of using 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are many potential future directions for research on 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Another area of research could focus on the development of new fluorescent probes based on the structure of 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one. Additionally, further studies could be conducted to investigate the potential side effects and toxicity of 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one, as well as its interactions with other compounds and biological systems.
Synthesis Methods
3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one can be synthesized through a multi-step process that involves the reaction of 4-hydroxycoumarin with 3-ethyl-3-methylmorpholine-4-carbonyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one.
Scientific Research Applications
3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one has been found to have a wide range of potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions, such as copper and iron, in biological samples. 3-(3-Ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one has also been studied for its potential as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells.
properties
IUPAC Name |
3-(3-ethyl-3-methylmorpholine-4-carbonyl)isochromen-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-3-17(2)11-21-9-8-18(17)15(19)14-10-12-6-4-5-7-13(12)16(20)22-14/h4-7,10H,3,8-9,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQSGMWMSDGZCFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(COCCN1C(=O)C2=CC3=CC=CC=C3C(=O)O2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-[2-(2,6-dimethylmorpholin-4-yl)ethoxy]piperidin-1-yl]-1H-pyrimidin-6-one](/img/structure/B7449765.png)
![1-[(3,5-Dimethyl-1,2-thiazol-4-yl)methyl]-3-methylpyrimidine-2,4-dione](/img/structure/B7449771.png)
![N-{3-[3-(4-fluorophenyl)-1H-pyrazol-1-yl]propyl}prop-2-enamide](/img/structure/B7449782.png)
![1-[(2,4-Dimethyl-1,3-thiazol-5-yl)sulfonyl]-2,3-dihydroindole-6-carboxylic acid](/img/structure/B7449793.png)
![2-[1-(4-Chloro-3-methylphenyl)sulfonylpiperidin-4-yl]oxyacetic acid](/img/structure/B7449798.png)
![(8-ethyl-3,4-dihydro-2H-quinolin-1-yl)-[5-(1-methylpyrazol-3-yl)-1,2-oxazol-3-yl]methanone](/img/structure/B7449817.png)
![1-[(1S)-1-(4-fluoro-2-methylphenyl)ethyl]-N,N-dimethyltriazole-4-carboxamide](/img/structure/B7449822.png)
![2-Fluoro-3-[(7-methyl-5-oxa-8-azaspiro[3.5]nonan-8-yl)sulfonyl]benzoic acid](/img/structure/B7449825.png)
![5-[[1-(2,2-Difluoroethyl)piperidin-4-yl]methyl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)-1,2,4-oxadiazole](/img/structure/B7449836.png)
![N-[cyclopropyl(pyrimidin-2-yl)methyl]-2-(difluoromethyl)pyridine-3-carboxamide](/img/structure/B7449837.png)
![2-[4-[(4-Ethoxy-3-fluorophenyl)carbamoylamino]piperidin-1-yl]acetic acid](/img/structure/B7449850.png)
![N-(2-{[1-(3,5-dichlorobenzoyl)pyrrolidin-2-yl]formamido}ethyl)prop-2-enamide](/img/structure/B7449858.png)
![4-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carbonyl]-1,2,5,6,7,8-hexahydroquinolin-2-one](/img/structure/B7449873.png)
